Cas no 91967-70-3 (Benzene, 1-methyl-4-(propoxymethyl)-)

Benzene, 1-methyl-4-(propoxymethyl)- structure
91967-70-3 structure
Product Name:Benzene, 1-methyl-4-(propoxymethyl)-
CAS No:91967-70-3
MF:C11H16O
MW:164.244143486023
CID:2814499
PubChem ID:12194950
Update Time:2024-03-01

Benzene, 1-methyl-4-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-(propoxymethyl)-
    • 4-methylbenzyl propyl ether
    • (4-Methylphenyl) methanol, n-propyl ether
    • Inchi: 1S/C11H16O/c1-3-8-12-9-11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
    • InChI Key: HGHKXIOBIUJSCS-UHFFFAOYSA-N
    • SMILES: O(CCC)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 164.120115130g/mol
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2
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